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CAS No.: 139336-66-6
Cat. No.: B160891
Get Quote
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3-Hydroxybenzaldehyde oxime (3-HBAO) is an organic compound featuring a hydroxylated
benzene ring functionalized with an oxime group. This unique structural arrangement,
combining a phenolic hydroxyl group and a reactive oxime moiety, makes it a valuable building
block in organic synthesis.[1] Its significance lies in its utility as a precursor for a wide range of
more complex molecules, including active pharmaceutical ingredients (APIs), agrochemicals,
and specialized materials for coordination chemistry.[1][2] The parent aldehyde, 3-
hydroxybenzaldehyde, is known to possess vasculoprotective, antioxidant, and anti-
inflammatory properties, suggesting a rich field of investigation for its oxime derivative.[3][4]
This guide will provide an in-depth exploration of the synthesis, structural confirmation, and
practical applications of 3-HBAO, grounded in established experimental data and protocols.

Core Chemical Properties and Structure

The fundamental identity of 3-hydroxybenzaldehyde oxime is defined by its molecular
structure and physicochemical properties. The presence of both a hydrogen bond donor
(hydroxyl group) and acceptor (oxime nitrogen) in a rigid aromatic framework dictates its
solubility, reactivity, and potential for intermolecular interactions.
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Molecular Structure:

Caption: Chemical Structure of 3-Hydroxybenzaldehyde Oxime.

Table 1: Physicochemical Properties of 3-Hydroxybenzaldehyde Oxime

Property Value Source(s)
CAS Number 22241-18-5 [5][6][7]
Molecular Formula C7H7NO2 [51[6]
Molecular Weight 137.14 g/mol [5][6]
Appearance Colorless oil or solid [8]

Boiling Point 293.0 £ 23.0 °C (Predicted) [5]

Density 1.18 + 0.1 g/cm? (Predicted) [5]

pKa 9.46 £ 0.10 (Predicted) [5]

LogP 1.20 (Predicted) [5]

Synthesis and Mechanistic Rationale

The most direct and common synthesis of 3-hydroxybenzaldehyde oxime is the
condensation reaction between 3-hydroxybenzaldehyde and hydroxylamine. This method is
efficient, high-yielding, and proceeds under mild conditions.

Experimental Protocol: Synthesis from 3-
Hydroxybenzaldehyde

This protocol is adapted from a standard oximation procedure.[8] The causality behind the
choice of reagents is critical for success. Hydroxylamine hydrochloride is the stable salt form of
the reactive nucleophile, hydroxylamine. A base is required to liberate the free hydroxylamine in
situ. Sodium acetate is an ideal choice; it is a weak base, strong enough to deprotonate the
hydroxylamine hydrochloride (pKa ~6) but not so strong as to deprotonate the phenolic
hydroxyl group (pKa ~10) on the starting material, which could lead to side reactions. Ethanol
serves as an excellent solvent, dissolving both the organic aldehyde and the inorganic salts.
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Materials:

e 3-Hydroxybenzaldehyde (1.0 eq)

o Hydroxylamine hydrochloride (1.2 eq)

e Sodium acetate (1.3 eq)

o Ethanol (approx. 10 mL per gram of aldehyde)
e Anhydrous ether

 Saturated brine solution

e Anhydrous sodium sulfate (Na2S0a4)
Step-by-Step Methodology:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add 3-
hydroxybenzaldehyde, hydroxylamine hydrochloride, and sodium acetate in sequence to the
ethanol solvent.

e Reaction Execution: Stir the mixture vigorously at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde spot is
consumed (typically 4-6 hours).

o Workup - Solvent Removal: Once the reaction is complete, concentrate the mixture under
reduced pressure using a rotary evaporator to remove the bulk of the ethanol.

o Workup - Extraction: To the resulting residue, add deionized water and extract the product
into a suitable organic solvent like anhydrous ether (3x volumes). This separates the organic
product from the inorganic salts (NaCl) and unreacted reagents.

o Workup - Washing and Drying: Wash the combined organic layers with saturated brine to
remove residual water. Dry the organic layer over anhydrous Na2SOa to remove all traces of
water, then filter.
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« Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield the final
product, 3-hydroxybenzaldehyde oxime, typically as a colorless oil or solid with high purity
(yields reported up to 96.3%).[8]

Synthesis Workflow Diagram
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Reactant Preparation
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Caption: Proposed MIF signaling pathway and point of inhibition.

Safety, Handling, and Storage

As with any chemical reagent, proper handling of 3-hydroxybenzaldehyde oxime is essential.
The following guidelines are based on standard safety data sheets for related compounds.

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side-shields, chemical-resistant gloves, and a lab coat. [9][10]* Handling: Handle in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
vapors. Avoid contact with skin and eyes. [9][10]* Storage: Store the container tightly closed
in a dry, cool, and well-ventilated place, away from strong oxidizing agents and direct
sunlight. [9]* First-Aid Measures:

o Inhalation: Move the victim to fresh air. Seek medical attention if symptoms occur. [10] *
Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. [11] * Eye Contact: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention. [10]
* Ingestion: Rinse mouth with water and seek immediate medical attention. [9]

Conclusion

3-Hydroxybenzaldehyde oxime is a chemical of significant value due to its straightforward
synthesis and versatile reactivity. Its dual functional groups provide a platform for the creation
of diverse molecular architectures, making it a staple intermediate in pharmaceutical research,
materials science, and synthetic chemistry. The robust protocols for its synthesis and the clear
spectroscopic markers for its identification make it an accessible and reliable compound for
laboratory use. Future research into the direct biological activities of 3-HBAO and its derivatives
may unlock new therapeutic potentials, building upon the known bioactivities of its parent
aldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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